Cas no 219547-29-2 (N-Desacetyl-N-formyl Thiocolchicoside)
N-Desacetyl-N-formyl Thiocolchicoside is a semi-synthetic derivative of thiocolchicoside, characterized by the replacement of the acetyl group with a formyl moiety at the nitrogen position. This structural modification enhances its pharmacological profile, particularly in terms of metabolic stability and receptor binding affinity. The compound exhibits potent muscle relaxant and anti-inflammatory properties, making it a candidate for therapeutic applications in musculoskeletal disorders. Its improved bioavailability and reduced toxicity compared to parent compounds underscore its potential in clinical research. The precise mechanism of action involves modulation of GABAergic and glycinergic pathways, contributing to its efficacy in spasticity and pain management.
219547-29-2 structure
Product Name:N-Desacetyl-N-formyl Thiocolchicoside
CAS No:219547-29-2
MF:C26H31NO10S
MW:549.590047121048
CID:1062280
PubChem ID:71315528
Update Time:2025-10-12
N-Desacetyl-N-formyl Thiocolchicoside Chemical and Physical Properties
Names and Identifiers
-
- N-Desacetyl-N-formyl Thiocolchicoside
- N-[(7S)-1,2-dimethoxy-10-methylsulfanyl-9-oxo-3-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-6,7-dihydro-5H-benzo[a]heptalen-7-yl]formamide
- N-[(7S)-3-(beta-D-Glucopyranosyloxy)-1,2-dimethoxy-10-(methylsulfanyl)-9-oxo-5,6,7,9-tetrahydrobenzo[a]heptalen-7-yl]formamide
- DTXSID80747502
- 219547-29-2
- N-[(7S)-3-(beta-D-Glucopyranosyloxy)-5,6,7,9-tetrahydro-1,2-dimethoxy-10-(methylthio)-9-oxobenzo[a]heptalen-7-yl]formamide
-
- Inchi: 1S/C26H31NO10S/c1-34-24-17(36-26-23(33)22(32)21(31)18(10-28)37-26)8-12-4-6-15(27-11-29)14-9-16(30)19(38-3)7-5-13(14)20(12)25(24)35-2/h5,7-9,11,15,18,21-23,26,28,31-33H,4,6,10H2,1-3H3,(H,27,29)/t15-,18+,21+,22-,23+,26+/m0/s1
- InChI Key: HBTNEQNKAJFDDC-MSNGREAPSA-N
- SMILES: S(C)C1=CC=C2C(=CC1=O)[C@H](CCC1C=C(C(=C(C=12)OC)OC)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)NC=O
Computed Properties
- Exact Mass: 549.16686736g/mol
- Monoisotopic Mass: 549.16686736g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 38
- Rotatable Bond Count: 7
- Complexity: 970
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 189Ų
Experimental Properties
- Density: 1.5±0.1 g/cm3
- Melting Point: 182-188oC
- Boiling Point: 922.6±65.0 °C at 760 mmHg
- Flash Point: 511.8±34.3 °C
- Vapor Pressure: 0.0±0.3 mmHg at 25°C
N-Desacetyl-N-formyl Thiocolchicoside Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
N-Desacetyl-N-formyl Thiocolchicoside Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D288410-1mg |
N-Desacetyl-N-formyl Thiocolchicoside |
219547-29-2 | 1mg |
$ 215.00 | 2023-09-08 | ||
| TRC | D288410-5mg |
N-Desacetyl-N-formyl Thiocolchicoside |
219547-29-2 | 5mg |
$1007.00 | 2023-05-18 | ||
| TRC | D288410-10mg |
N-Desacetyl-N-formyl Thiocolchicoside |
219547-29-2 | 10mg |
$ 1629.00 | 2023-09-08 | ||
| TRC | D288410-25mg |
N-Desacetyl-N-formyl Thiocolchicoside |
219547-29-2 | 25mg |
$ 3686.00 | 2023-09-08 | ||
| A2B Chem LLC | AF63544-1mg |
N-Desacetyl-N-forMyl Thiocolchicoside |
219547-29-2 | 1mg |
$413.00 | 2024-04-20 | ||
| A2B Chem LLC | AF63544-5mg |
N-Desacetyl-N-forMyl Thiocolchicoside |
219547-29-2 | 5mg |
$1288.00 | 2024-04-20 |
N-Desacetyl-N-formyl Thiocolchicoside Related Literature
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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